Cas no 878263-89-9 (2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate)

• Product Name: 2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate
• CAS No: 878263-89-9
• MF: C₁₇H₁₃FN₂O₅
• MW: 344.293927907944
• CID: 5454778
• PubChem ID: 7669314
• Update Time: 2023-08-27

2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Z18296926
• [2-[(2-fluorophenyl)carbamoylamino]-2-oxoethyl] 4-formylbenzoate
• MLS002251301
• HMS3092N08
• EN300-1186784
• SMR001313716
• CHEMBL1863978
• 878263-89-9
• AKOS001213909
• 2-{[(2-FLUOROPHENYL)CARBAMOYL]AMINO}-2-OXOETHYL 4-FORMYLBENZOATE
• 2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate

• Inchi： 1S/C17H13FN2O5/c18-13-3-1-2-4-14(13)19-17(24)20-15(22)10-25-16(23)12-7-5-11(9-21)6-8-12/h1-9H,10H2,(H2,19,20,22,24)
• InChI Key： XUHBFBKCVKFVHI-UHFFFAOYSA-N
• SMILES： C(OCC(NC(NC1=CC=CC=C1F)=O)=O)(=O)C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 344.08084968g/mol
• Monoisotopic Mass: 344.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas